Cas no 1904281-74-8 (tert-butyl 4-(1H-imidazole-4-sulfonyl)-1,4-diazepane-1-carboxylate)

• Product Name: tert-butyl 4-(1H-imidazole-4-sulfonyl)-1,4-diazepane-1-carboxylate
• CAS No: 1904281-74-8
• MF: C₁₃H₂₂N₄O₄S
• MW: 330.403181552887
• CID: 5912477
• PubChem ID: 92113628
• Update Time: 2024-01-10

tert-butyl 4-(1H-imidazole-4-sulfonyl)-1,4-diazepane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(1H-imidazole-4-sulfonyl)-1,4-diazepane-1-carboxylate
• AKOS025375176
• F6512-6551
• 1904281-74-8
• tert-butyl 4-(1H-imidazol-5-ylsulfonyl)-1,4-diazepane-1-carboxylate
• tert-butyl 4-((1H-imidazol-4-yl)sulfonyl)-1,4-diazepane-1-carboxylate

• Inchi： 1S/C13H22N4O4S/c1-13(2,3)21-12(18)16-5-4-6-17(8-7-16)22(19,20)11-9-14-10-15-11/h9-10H,4-8H2,1-3H3,(H,14,15)
• InChI Key： QWKZTZCGKXHEPS-UHFFFAOYSA-N
• SMILES： S(C1=CN=CN1)(N1CCN(C(=O)OC(C)(C)C)CCC1)(=O)=O

Computed Properties

• Exact Mass: 330.13617637g/mol
• Monoisotopic Mass: 330.13617637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 497
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 104Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazepanes 1,4-diazepanes